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Compound of Interest

Compound Name: 3-Allyloxypropionic Acid
CAS No.: 22577-15-7
Cat. No.: B1268298
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Allyloxypropionic Acid (CAS:
22577-15-7), a bifunctional organic compound with applications in polymer chemistry and
materials science. This document collates available data on its chemical and physical
properties, synthesis methodologies, and safety information.

Chemical and Physical Properties

3-Allyloxypropionic acid is a colorless to pale yellow liquid that possesses both an allyl ether
and a carboxylic acid functional group.[1] This dual functionality makes it a versatile monomer
and building block in chemical synthesis.[1]

Table 1: Chemical Identifiers
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Identifier Value
CAS Number 22577-15-7[2]
IUPAC Name 3-(prop-2-en-1-yloxy)propanoic acid[2]
Molecular Formula CeH1003[1][2]
Molecular Weight 130.14 g/mol [1][2]
InChl Key LBJZZFXUVYHXPH-UHFFFAOQOY SA-N[2]
SMILES C=CCOCCC(=0)O[1][2]
Synonyms 3-(Allyloxy)propanoic acid, B-Allyloxypropionic
acid[1][2]
Table 2: Physical and Chemical Properties
Property Value
Appearance Colorless to pale yellow liquid[1]
Purity >95.0% (GC) available from suppliers[1]
Solubility Soluble in water and organic solvents[1]

Synthesis of 3-Allyloxypropionic Acid

The synthesis of 3-Allyloxypropionic acid can be achieved through several routes, primarily
involving the formation of the ether linkage. The two most common conceptual approaches are
the Williamson ether synthesis and the Michael addition.

2.1. Williamson Ether Synthesis

This classic method for forming ethers involves the reaction of an alkoxide with a primary alkyl
halide.[3] In the context of 3-Allyloxypropionic acid synthesis, this can be approached in two
ways:

e Route A: Reaction of sodium 3-hydroxypropionate with an allyl halide (e.g., allyl bromide).
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e Route B: Reaction of sodium allyloxide with a 3-halopropionic acid ester, followed by
hydrolysis.

Experimental Protocol (Conceptual): Williamson Ether Synthesis (Route B)

o Alkoxide Formation: Allyl alcohol is reacted with a strong base, such as sodium hydride
(NaH), in an aprotic solvent like tetrahydrofuran (THF) to form sodium allyloxide.

e Nucleophilic Substitution: Ethyl 3-bromopropionate is added to the solution of sodium
allyloxide. The alkoxide performs an SN2 reaction, displacing the bromide and forming ethyl
3-allyloxypropionate.

o Hydrolysis: The resulting ester is then hydrolyzed to the carboxylic acid using a base such as
sodium hydroxide, followed by an acidic workup to protonate the carboxylate.

Step 1: Alkoxide Formation

NaH (Base)
Step 2: SN2 Reaction Step 3: Hydrolysis
» R Sodium Allyloxide + Ethyl 3-bromopropionate Ethyl 3-allyloxypropionate + NaOH, then H30+ 3-Allyloxypropionic Acid
Allyl Alcohol

1. NaOH
2. H30+

| Ethyl 3-bromopropionate

Click to download full resolution via product page

Caption: Williamson Ether Synthesis Workflow for 3-Allyloxypropionic Acid.

2.2. Michael Addition (Conjugate Addition)

The Michael addition involves the 1,4-addition of a nucleophile to an a,3-unsaturated carbonyl
compound.[4][5] For the synthesis of 3-Allyloxypropionic acid, this would typically involve the
addition of allyl alcohol to an acrylic acid derivative.
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Experimental Protocol (Conceptual): Michael Addition

¢ Nucleophilic Addition: Allyl alcohol acts as the nucleophile, attacking the (3-carbon of an
acrylate, such as ethyl acrylate, in the presence of a base catalyst.

e Protonation: The resulting enolate is then protonated to yield ethyl 3-allyloxypropionate.

o Hydrolysis: The ester is subsequently hydrolyzed to 3-Allyloxypropionic acid using
standard procedures as described in the Williamson ether synthesis.

Step 1: Conjugate Addition

Ethyl Acrylate
Step 2: Protonation & Hydrolysis
i Hydrolysis
+ il ek (EEEs catalyst); Enolate Intermediate Protonation Ethyl 3-allyloxypropionate LRl 3-Allyloxypropionic Acid
Allyl Alcohol

Click to download full resolution via product page

Caption: Michael Addition Synthesis Workflow for 3-Allyloxypropionic Acid.

Applications

The primary application of 3-Allyloxypropionic acid is in the field of polymer chemistry. Its
dual functionality allows it to act as:

o A monomer: for the production of specialty polymers and biomaterials.[1] The allyl group can
be utilized for post-polymerization modifications, enabling the creation of advanced materials
with specific functionalities.[1]

¢ A building block: for the synthesis of more complex molecules.[1]

Biological Activity
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Currently, there is no publicly available scientific literature detailing the specific biological
activity or the involvement of 3-Allyloxypropionic Acid in any signaling pathways. Research
on propionic acid derivatives has shown a wide range of biological activities, including anti-
inflammatory and antibacterial properties.[6][7] However, these findings are not directly
applicable to 3-Allyloxypropionic Acid without specific studies.

Safety and Handling

Table 3: GHS Hazard Information

Hazard Statement Description
H315 Causes skin irritation[2]
H319 Causes serious eye irritation[2]

Precautionary Statements:

It is recommended to handle 3-Allyloxypropionic Acid with appropriate personal protective
equipment, including gloves and eye protection, in a well-ventilated area. For detailed safety
information, refer to the supplier's Safety Data Sheet (SDS).

Conclusion

3-Allyloxypropionic Acid is a valuable chemical intermediate with established applications in
materials science and polymer chemistry. While its synthesis is conceptually straightforward via
established organic reactions, there is a notable absence of research into its biological effects.
This presents an opportunity for future investigations into the potential pharmacological or
toxicological profile of this compound, which could broaden its application landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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